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Compound of Interest

Compound Name: Lauric anhydride

Cat. No.: B1208293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions
for lauric anhydride. Understanding these parameters is critical for maintaining the integrity of
the compound in research, development, and manufacturing environments. This document
synthesizes available data on the physical and chemical properties, degradation pathways, and
recommended handling procedures for lauric anhydride.

Physicochemical Properties

Lauric anhydride, also known as dodecanoic anhydride, is the symmetrical anhydride of lauric
acid.[1] It is a white to off-white solid at room temperature.[2][3][4] A summary of its key
physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Lauric Anhydride
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Property Value References
CAS Number 645-66-9 [5]
Molecular Formula C24H4603
Molecular Weight 382.62 g/mol
Melting Point 41-46 °C
Boiling Point 225 °C @ 100 mmHg
Flash Point >110 °C (>230 °F)
Solubility Insoluble in water, slightly
soluble in chloroform.
Appearance White to off-white solid.

Chemical Stability and Degradation

Lauric anhydride is generally considered stable under recommended storage conditions.

However, as a carboxylic acid anhydride, its primary route of degradation is hydrolysis.

Hydrolysis

Lauric anhydride is sensitive to moisture and will readily hydrolyze in the presence of water to

form two equivalents of lauric acid. This reaction is the most significant factor affecting the

stability and purity of the compound during storage and handling. The hydrolysis reaction can

be accelerated by the presence of bases.

The degradation pathway via hydrolysis is illustrated in the following diagram:
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Hydrolysis of Lauric Anhydride

Lauric Anhydride
(C24H4603)

+ Hydrolysis
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Handling and Storage Workflow for Lauric Anhydride

( Don Appropriate PPE )
(Gloves, Goggles, Lab Coat)
;
(Work in a Ventilated Fume HoocD
;
(Weigh Required Amoun)
;
(Use in ExperimenD
;
(Tightly Reseal Containe)
;

Return to Designated Storage
(Cool, Dry, Inert Atmosphere)
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General Workflow for Lauric Anhydride Stability Assessment
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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